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Introduction: The Principle of Coagulation
The removal of suspended and colloidal particles from water is a critical step in water

purification. These microscopic particles, which cause turbidity, typically carry a negative

surface charge that prevents them from aggregating and settling.[1][2] Coagulation is a

chemical process that destabilizes these particles by neutralizing their charge.[2]

Aluminum ammonium sulfate (NH₄Al(SO₄)₂·12H₂O), a type of alum, is an effective coagulant

used in water treatment. When added to water, it dissolves and releases positively charged

aluminum ions (Al³⁺).[1] These ions neutralize the negatively charged colloidal particles,

overcoming the electrostatic repulsion between them and allowing them to clump together to

form microflocs.[1][2] This initial phase, known as coagulation, requires rapid mixing to ensure

the coagulant is dispersed evenly throughout the water.[3]

Following coagulation, a period of gentle, slow mixing called flocculation encourages the

microflocs to collide and aggregate into larger, visible, and more substantial flocs.[1][3] The
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aluminum ions also react with the water's alkalinity to form gelatinous precipitates of aluminum

hydroxide (Al(OH)₃), which act as a "sweep-floc," physically entrapping smaller particles as

they settle.[1][4] These larger flocs can then be effectively removed by subsequent

sedimentation and filtration processes.[1] The overall efficiency of this process is highly

dependent on several key parameters, including coagulant dosage, pH, and mixing conditions.

[2][5]

Coagulation and Flocculation Mechanism
The diagram below illustrates the sequential mechanism of water purification using aluminum
ammonium sulfate.
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Caption: Mechanism of coagulation and flocculation using aluminum ammonium sulfate.

Data Presentation: Operating Parameters and
Performance
The optimal conditions for coagulation are highly dependent on the characteristics of the raw

water, such as its initial turbidity, pH, and alkalinity.[6] Therefore, these parameters should be

considered as starting points for process optimization. The standard method for determining

the ideal coagulant dose is the Jar Test.[7]

Table 1: Typical Operating Parameters for Coagulation with Aluminum Salts
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Parameter Typical Range Optimal Value Notes

Coagulant Dosage 5 - 150 mg/L
Varies with
turbidity

Must be
determined
experimentally for
each water source
via Jar Test.[7]

pH 5.0 - 8.5 6.0 - 7.5

Optimal coagulation

for aluminum salts

typically occurs in a

slightly acidic to

neutral pH range.[8][9]

Efficiency decreases

significantly outside

this range.[10]

Rapid Mix Speed 100 - 300 rpm ~120 rpm

Ensures rapid and

complete dispersion of

the coagulant.[11]

Rapid Mix Time 1 - 3 minutes 1 - 2 minutes

Critical for effective

charge neutralization.

[1][12]

Slow Mix Speed 20 - 80 rpm 20 - 40 rpm

Gentle mixing

promotes floc growth

without causing shear-

induced breakup.[11]

[13]

Slow Mix Time 15 - 30 minutes 20 - 30 minutes

Allows sufficient time

for microflocs to

aggregate into larger

macroflocs.[11][14]

| Settling Time | 15 - 40 minutes | 30 minutes | Allows flocs to settle out of suspension before

analysis.[1][14] |
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Table 2: Example of Turbidity Removal Efficiency with Aluminum Sulfate Coagulant

Initial Turbidity
(NTU)

Optimal Coagulant
Dose (mg/L)

Final Turbidity
(NTU)

Removal Efficiency
(%)

90 10 - 20 < 10 > 88%

140 10 75.4 46.15%[15]

180 10 - 35 < 15 > 91%

340 > 35 < 25 > 92%

| 1000 | > 50 | < 70 | > 93%[16] |

Note: While aluminum sulfate is a more rapid coagulant than aluminum ammonium sulfate,

the general principles and resulting efficiencies are comparable.[17][18]

Experimental Protocols: Jar Test for Optimal
Dosage Determination
The Jar Test is a laboratory procedure that simulates the coagulation and flocculation

processes in a full-scale water treatment plant.[19] It is used to determine the optimal

coagulant dosage and pH for a specific water source.[7][14]

Apparatus and Reagents
Jar testing apparatus with multiple paddles and variable speed control

6 to 8 beakers (1000 mL or 2000 mL)

Pipettes (10 mL) and graduated cylinders (1000 mL)

Turbidimeter

pH meter

Stopwatch
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Raw water sample (minimum 10 L)

Aluminum Ammonium Sulfate [(NH₄Al(SO₄)₂·12H₂O)]

Deionized (DI) water

0.1 M NaOH and 0.1 M HCl for pH adjustment (if necessary)

Preparation of Coagulant Stock Solution (1% w/v)
Weigh 10.0 grams of aluminum ammonium sulfate.

Dissolve the coagulant in DI water in a 1000 mL volumetric flask.

Fill the flask to the 1000 mL mark with DI water and mix thoroughly.

This 1% solution (10 g/L) is equivalent to 10,000 mg/L. Adding 1 mL of this stock solution to

a 1 L water sample results in a coagulant dose of 10 mg/L.[19]

Jar Test Procedure
Sample Preparation: Measure the initial turbidity and pH of the raw water sample.

Dosing: Fill six 1000 mL beakers with the raw water sample.[19] Place them in the jar test

apparatus.

Coagulant Addition: While the paddles are off, use pipettes to add varying doses of the 1%

coagulant stock solution to each beaker. A typical starting range might be 1 mL, 2 mL, 3 mL,

4 mL, 5 mL, and 6 mL, corresponding to doses of 10, 20, 30, 40, 50, and 60 mg/L,

respectively.[14]

Rapid Mix (Coagulation): Turn on the stirrer and operate at a high speed (e.g., 120 rpm) for

1-2 minutes. This ensures the coagulant is rapidly and thoroughly dispersed.[11]

Slow Mix (Flocculation): Reduce the stirring speed to a gentle rate (e.g., 30 rpm) for 20-30

minutes.[12] Observe the formation of flocs in each beaker. Note the size and characteristics

of the flocs.
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Sedimentation: Turn off the stirrer completely and allow the flocs to settle for 30 minutes.[14]

Analysis: Carefully draw a sample from the top of each beaker, taking care not to disturb the

settled floc. Measure the final turbidity and pH of each sample.

Determine Optimal Dosage: The optimal coagulant dosage is the one that produces the

lowest residual turbidity.[7] Over-dosing can lead to poor settling and increased turbidity.[19]

Plot a graph of final turbidity vs. coagulant dose to visualize the optimal point.

Experimental Workflow Diagram
The following diagram outlines the logical workflow for the Jar Test protocol to determine the

optimal coagulant dose.
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Jar Test Experimental Workflow

Start

1. Prepare 1% Coagulant
Stock Solution

2. Fill Beakers with
Raw Water & Measure

Initial Turbidity/pH

3. Add Varying Doses
of Coagulant to Beakers

4. Rapid Mix
(e.g., 120 rpm, 1 min)

5. Slow Mix
(e.g., 30 rpm, 20 min)

6. Settle
(30 min)

7. Measure Final
Turbidity & pH
of Supernatant

8. Determine Optimal Dose
(Lowest Turbidity)

End

Click to download full resolution via product page

Caption: Workflow for determining optimal coagulant dosage via the Jar Test.
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Safety Precautions
When handling aluminum ammonium sulfate and other laboratory chemicals, standard safety

protocols must be followed.

Wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves,

and a lab coat.

Handle the powdered coagulant in a well-ventilated area or under a fume hood to avoid

inhalation of dust.

Consult the Safety Data Sheet (SDS) for aluminum ammonium sulfate before use for

detailed handling and disposal information.

Ensure proper disposal of all chemical waste according to institutional and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of
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